Cas no 82766-13-0 ([(E)-[phenyl(2-pyridyl)methylene]amino]thiourea)

• Product name: [(E)-[phenyl(2-pyridyl)methylene]amino]thiourea
• CAS No: 82766-13-0
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 988145
• PubChem ID: 6272961

[(E)-[phenyl(2-pyridyl)methylene]amino]thiourea Chemical and Physical Properties

Names and Identifiers

• Phenyl(2-pyridyl)methanonethiosemicarbazone
• 2-ben-zoylpyridine thiosemicarbazone
• 2-[Phenyl(pyridin-2-yl)methylidene]hydrazinecarbothioamide
• [(E)-[phenyl(2-pyridyl)methylene]amino]thiourea
• 2'-Benzoylpyridine Thiosemicarbazone
• SCHEMBL13522802
• NSC-143166
• NSC143166
• CHEMBL231041
• 82766-13-0
• AKOS024371973
• 2-benzoylpyridine thiosemicarbazone

• Inchi： InChI=1S/C13H12N4S/c14-13(18)17-16-12(10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-9H,(H3,14,17,18)/b16-12+
• InChI Key： DJSSWOPZTQTBBW-FOWTUZBSSA-N
• SMILES： C1=CC=C(C=C1)C(=NNC(=S)N)C2=CC=CC=N2

Computed Properties

• Exact Mass: 256.07826757g/mol
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4Ų
• XLogP3: 1.7